Characteristic components in TCM Standards
  • Rubiadin
    Rubiadin
    • Cat. No.:
    • B091156
    • CAS No.:
    • 117-02-2
    • Molecular Formula:
    • C15H10O4
    • Molecular Weight:
    • 254.24 g/mol
    Description
    Rubiadin is a dihydroxyanthraquinone that is anthracene-9,10-dione substituted by hydroxy groups at positions 1 and 3 and a methyl group at position 2. It has been isolated from Rubia yunnanensis. It has a role ...
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  • Garcinone C
    Garcinone C
    • Cat. No.:
    • B566283
    • CAS No.:
    • 76996-27-5
    • Molecular Formula:
    • C23H26O7
    • Molecular Weight:
    • 414.4 g/mol
    Description
    Garcinone C is a member of xanthones.
    Garcinone C has been reported in Garcinia xipshuanbannaensis, Hypericum perforatum, and Garcinia mangostana with data available.
    an acetylcholinesterase inhibitor;&nbs...
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  • 2-Acetylfuran
    2-Acetylfuran
    • Cat. No.:
    • B1664036
    • CAS No.:
    • 1192-62-7
    • Molecular Formula:
    • C6H6O2
    • Molecular Weight:
    • 110.11 g/mol
    Description
    2-acetylfuran is a furan carrying an acetyl substituent at the 2-position. Used in the production of the antibiotic cefuroxime (CHEBI:3515). It is a member of furans, a methyl ketone and an aromatic ketone.
    2...
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  • Irinotecan
    Irinotecan
    • Cat. No.:
    • B1672180
    • CAS No.:
    • 97682-44-5
    • Molecular Formula:
    • C33H38N4O6
    • Molecular Weight:
    • 586.7 g/mol
    Description
    Irinotecan is a member of the class of pyranoindolizinoquinolines that is the carbamate ester obtained by formal condensation of the carboxy group of [1,4'-bipiperidine]-1'-carboxylic acid with the phenolic hydr...
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  • Isobavachalcone
    Isobavachalcone
    • Cat. No.:
    • B1672217
    • CAS No.:
    • 20784-50-3
    • Molecular Formula:
    • C20H20O4
    • Molecular Weight:
    • 324.4 g/mol
    Description
    Isobavachalcone is a member of the class of chalcones that is trans-chalcone substituted by hydroxy groups at positions 4, 2' and 4' and a prenyl group at position 3'. It has a role as an antibacterial agent, a ...
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  • Isoeugenol
    Isoeugenol
    • Cat. No.:
    • B1672232
    • CAS No.:
    • 97-54-1
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.20 g/mol
    Description
    Isoeugenol is a pale yellow oily liquid with a spice-clove odor. Freezes at 14 °F. Density 1.08 g / cm3. Occurs in ylang-ylang oil and other essential oils.
    Isoeugenol is a phenylpropanoid that is an isomer o...
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  • (+-)-Methionine
    (+-)-Methionine
    • Cat. No.:
    • B1680420
    • CAS No.:
    • 59-51-8
    • Molecular Formula:
    • C5H11NO2S
      C5H11NO2S
      CH3S(CH2)2CH(NH2)COOH
    • Molecular Weight:
    • 149.21 g/mol
    Description
    Methionine is a sulfur-containing amino acid that is butyric acid bearing an amino substituent at position 2 and a methylthio substituent at position 4. It has a role as an Escherichia coli metabolite, a Sacchar...
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  • Zearalenone
    Zearalenone
    • Cat. No.:
    • B6595605
    • CAS No.:
    • 36455-70-6
    • Molecular Formula:
    • C18H22O5
    • Molecular Weight:
    • 318.4 g/mol
    Description
    Zearalenone appears as white microcrystals or white powder. (NTP, 1992)
    Zearalenone is a macrolide comprising a fourteen-membered lactone fused to 1,3-dihydroxybenzene;  a potent estrogenic metabolite pr...
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  • Flavokawain B
    Flavokawain B
    • Cat. No.:
    • B7726121
    • CAS No.:
    • 76554-24-0
    • Molecular Formula:
    • C17H16O4
    • Molecular Weight:
    • 284.31 g/mol
    Description
    Flavokawain B is a member of the class of chalcones that consists of trans-chalcone substituted by hydroxy group at positions 2' and methoxy groups at positions 4' and 6'. Isolated from Piper methysticum and Pip...
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  • Adenosylcobalamin (Standard)
    Adenosylcobalamin (Standard)
    • Cat. No.:
    • B15557631
    • CAS No.:
    • Molecular Formula:
    • C72H100CoN18O17P
    • Molecular Weight:
    • 1579.6 g/mol
    Description
    Adenosylcobalamin (Standard) is a useful research compound. Its molecular formula is C72H100CoN18O17P and its molecular weight is 1579.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Adeno...
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